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Compound of Interest

Compound Name: §5J000291942

Cat. No.: B15543896

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed protocols for the preparation, storage, and handling of stock
solutions for S3000291942, a potent activator of the canonical bone morphogenetic protein
(BMP) signaling pathway.[1][2][3] Included are comprehensive data on its chemical and
physical properties, solubility in various solvents, and recommended storage conditions to
ensure solution stability and experimental reproducibility. Additionally, this guide illustrates the
experimental workflow for stock solution preparation and the signaling pathway affected by this
compound.

Compound Information

SJ000291942 is a small molecule activator of the canonical BMP signaling pathway, which is a
member of the transforming growth factor-beta (TGF-3) superfamily of secreted signaling
molecules.[1] It functions by inducing the phosphorylation of SMAD1/5/8 and ERK1/2, key
downstream effectors in this pathway.[1][4] The compound is supplied as a crystalline solid and
is utilized in various in vitro and in vivo studies to investigate BMP signaling.[3]

Chemical and Physical Properties
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Property Value Reference
Formula C16H15FN204 [21[3][4]
Molecular Weight 318.3 g/mol [21[3]1[41[5]
Appearance Crystalline Solid [3]

CAS Number 425613-09-8 [2][3]

Solubility Data

It is crucial to use fresh, anhydrous solvents, as the presence of moisture can significantly
decrease the solubility of S3000291942, particularly in DMSO.[1][5][6] If precipitation occurs,
gentle heating and/or sonication can be used to aid dissolution.[1][4]

Solvent

Solubility

Reference

DMSO

=150 mg/mL (471.25 mM)

[1]

60 - 64 mg/mL (188.5 - 201.06
mM)

[41051(6]

30 mg/mL [31[7]

Dimethyl Formamide (DMF) 30 mg/mL [31[7]
Ethanol 12 mg/mL [5][6]
Water Insoluble [51[6]

In Vivo Formulation 1

= 2.5 mg/mL (in 10% DMSO,

40% PEG300, 5% Tween-80,

45% Saline)

[1]

In Vivo Formulation 2

= 2.5 mg/mL (in 10% DMSO,
90% Corn Qil)

[1]

Storage and Stability

Proper storage is critical to maintain the activity of the compound. For stock solutions, it is

highly recommended to prepare aliquots to avoid repeated freeze-thaw cycles.[1][5]
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Storage .
Form Stability Reference
Temperature
Solid (Powder) -20°C > 3-4 years 31415171
Stock Solution in
-80°C 1-2 years [11[4115]
Solvent
-20°C 1 month to 1 year [1][5]

Experimental Protocols

Safety Precaution: $S3000291942 should be considered hazardous until further information is
available.[3] Always handle with appropriate personal protective equipment (PPE), including
gloves, lab coat, and eye protection. Wash thoroughly after handling.[3]

Protocol for Preparing a High-Concentration DMSO
Stock Solution

This protocol describes the preparation of a 100 mM stock solution in DMSO.

Materials:

SJ000291942 powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Sonicator (optional)
Procedure:

o Equilibration: Allow the vial of S3000291942 powder to equilibrate to room temperature for at
least 60 minutes before opening to prevent condensation.[8]
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Weighing: Accurately weigh the desired amount of $3000291942 powder. For example, to
prepare 1 mL of a 100 mM stock solution, weigh out 31.83 mg of the compound (Molecular
Weight = 318.3).

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the powder. It is
recommended to add the solvent to the solid to facilitate dissolution.[5]

Mixing: Vortex the solution thoroughly until the solid is completely dissolved. If necessary,
use a sonicator to aid dissolution.[4]

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, tightly
sealed vials. This minimizes contamination and degradation from repeated freeze-thaw
cycles.[1][5]

Storage: Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for
shorter-term storage (up to 1 year).[1]

Protocol for Preparing an In Vivo Formulation

This protocol is an example for preparing a 1 mL working solution with a final concentration of
2.5 mg/mL.[1]

Materials:

S$J000291942 high-concentration stock solution in DMSO (e.g., 25 mg/mL)
Polyethylene glycol 300 (PEG300)

Tween-80

Saline solution (0.9% NacCl)

Sterile tubes

Procedure:

Add 400 pL of PEG300 to a sterile tube.
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Add 100 pL of the 25 mg/mL SJ000291942 DMSO stock solution to the PEG300 and mix
thoroughly.

Add 50 pL of Tween-80 to the mixture and mix until the solution is clear and homogenous.

Add 450 pL of saline to bring the total volume to 1 mL. Mix thoroughly.

This formulation should be prepared fresh on the day of use for in vivo experiments.[1]

Visualized Workflows and Pathways
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing SJ3000291942 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
SJ000291942 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15543896#how-to-prepare-sj000291942-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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